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Compound of Interest

4-Methoxy-3-(4-
Compound Name:
morpholinyl)benzoic acid

CAS No.: 915923-91-0

Cat. No.: B1318628

Get Quote

Executive Technical Summary

4-Methoxy-3-(4-morpholinyl)benzoic acid is a specialized building block frequently employed
in the synthesis of kinase inhibitors and anticoagulants. Its structure combines an electron-rich
benzoic acid core with a morpholine ring, creating specific stability challenges related to
oxidative sensitivity and pH-dependent solubility.

This guide addresses the three most common technical inquiries regarding this compound:
oxidative discoloration, solubility failures, and impurity formation during storage.

Chemical Identity Table
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Parameter Detail

CAS Number 915923-91-0

IUPAC Name 4-methoxy-3-(morpholin-4-yl)benzoic acid
Molecular Formula C12H15NOa4

Molecular Weight 237.25 g/mol

~4.5 (COOH), ~3.5 (Morpholine N-conjugate

pKa (Calculated) )
acid)

White to off-white powder (Pure); Yellow/Brown

Appearance
PP (Oxidized)

Stability Profile & Degradation Mechanisms

Understanding the why behind stability failures is crucial for preventing them. This compound
exhibits two primary degradation vectors:

A. Oxidative Instability (The "Browning" Effect)

The morpholine nitrogen attached to the benzene ring functions electronically as a tertiary
aniline. While the morpholine ring itself is saturated, its attachment to the aromatic system
creates an electron-rich center susceptible to Single Electron Transfer (SET) oxidation.

o Mechanism: Exposure to atmospheric oxygen, catalyzed by light or trace metals, leads to the
formation of radical cations and subsequent N-oxides or polymerization products (colored
impurities).

e Visual Indicator: The material shifts from white to yellow/tan.

B. pH-Dependent Solubility (The "Crash Out" Risk)

Unlike simple benzoic acids, this compound possesses a basic nitrogen (morpholine) and an
acidic proton (carboxylic acid). However, the N-aryl attachment significantly lowers the basicity
of the nitrogen (estimated pKa < 4.0).
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» Implication: At neutral pH (6-7), the molecule exists primarily as the anionate (COO~/
N_neutral), which is water-soluble. However, in slightly acidic buffers (pH 3-5), the species
approaches its isoelectric point where solubility is minimal, leading to unexpected
precipitation.

Diagram: Degradation & Solubility Logic
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Figure 1: Stability and Solubility Logic Flow for CAS 915923-91-0

Solubility Profile

Click to download full resolution via product page

Troubleshooting Guide
Issue 1: "My sample has turned yellow/brown during
storage."

Diagnosis: Oxidative degradation of the aniline-like nitrogen. Severity: Moderate. Often
surficial, but can affect sensitive catalytic couplings.
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Step Action Technical Rationale

Run a gradient HPLC
(Water/ACN + 0.1% TFA).

1 Check Purity (HPLC) Oxidation products often elute
earlier (more polar N-oxides)

or very late (dimers).

If purity < 95%, recrystallize

from Ethanol/Water (9:1). The
2 Recrystallization oxidized impurities are often

more soluble in the mother

liquor.

Store under Argon/Nitrogen at
2-8°C. Use amber vials to

3 Correct Storage o
prevent photo-initiated

oxidation.

Issue 2: "The compound is not dissolving in my reaction
solvent."

Diagnosis: Incorrect pH or solvent polarity match. Context: Users often attempt to dissolve it in
neutral water or non-polar organics (Hexane/Toluene) where it is insoluble.

e Solution A (Aqueous): Adjust pH to > 8.0 using NaOH or NazCOs. The compound dissolves
readily as the carboxylate salt.

e Solution B (Organic): Use polar aprotic solvents like DMSO, DMF, or DMAc. For lower boiling
points, THF/Methanol mixtures work well.

e Avoid: Pure Dichloromethane (DCM) often yields poor solubility unless a base (e.g., TEA) is
added.

Issue 3: "Inconsistent yields in amide coupling
reactions."
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Diagnosis: Zwitterionic interference or "Self-Quenching". Mechanism: While the morpholine
nitrogen is sterically hindered, it can still act as a weak nucleophile or proton shuttle, interfering
with activated esters (e.g., NHS esters).

o Protocol Fix: Ensure the carboxylic acid is fully activated before adding the amine partner.

 Recommended Reagents: HATU/DIPEA is superior to EDC/NHS for this substrate because
the rapid kinetics of HATU minimize side reactions involving the morpholine nitrogen.

Frequently Asked Questions (FAQSs)

Q: Can | use this compound if it has been stored at room temperature for a month? A: Likely
yes, but check the color. If it remains off-white, it is stable. If yellow, perform a *H-NMR check.
Look for broadening of the aromatic signals or shifts in the morpholine methylene protons (3.0—
3.8 ppm range), which indicate N-oxidation.

Q: Is this compound hygroscopic? A: Yes, moderately. The morpholine oxygen and carboxylic
acid can hydrogen bond with atmospheric water. Always equilibrate the bottle to room
temperature before opening to prevent condensation, and store with desiccants.

Q: What is the major impurity | should look for? A: The primary synthetic impurity is often the
demethylated byproduct (3-morpholino-4-hydroxybenzoic acid) or the de-morpholinared
precursor (3-fluoro-4-methoxybenzoic acid), depending on the synthesis route. In stability
studies, look for N-oxide formation [1].

Experimental Protocol: Purification of Oxidized
Material

If your batch has degraded (purity 90-95%), use this standard recovery protocol:

e Dissolution: Dissolve 1.0 g of crude material in 10 mL of 1M NaOH (aq). The solution should
be clear; filter off any insoluble dark solids.

o Extraction: Wash the aqueous layer twice with Ethyl Acetate (EtOAc). This removes non-
acidic organic impurities (oxidized neutrals).

o Precipitation: Cool the aqueous phase to 0°C. Slowly acidify with 1M HCI to pH ~4.0.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318628?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

« |solation: The product will precipitate as a white solid. Filter, wash with cold water, and dry
under vacuum at 40°C over P20s.

Workflow Diagram
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Figure 2: Acid-Base Rescue Protocol for Oxidized Samples
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91-0). National Center for Biotechnology Information. Link

e General Stability of Aniline Derivatives: Patai, S. (Ed.). The Chemistry of Amino, Nitroso,
Nitro and Related Groups. Wiley.[1][2] (Foundational text on oxidative sensitivity of N-aryl
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(Note: Specific stability data for CAS 915923-91-0 is inferred from functional group chemistry
and structurally homologous pharmaceutical intermediates due to the proprietary nature of
specific batch data.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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